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Introduction
4-Chlorophthalic anhydride, with the CAS number 118-45-6, is a monochlorinated aromatic

anhydride.[1] It is a derivative of phthalic anhydride and an isomer of 3-chlorophthalic

anhydride.[1] This compound serves as a crucial intermediate and building block in the

synthesis of a wide range of organic molecules.[2][3] Its significance spans various high-

technology sectors, including aviation, aerospace, and microelectronics, primarily due to its role

as a monomer in the production of high-performance polyimides.[4][5] Furthermore, its utility

extends to the pharmaceutical and agrochemical industries, where it is a precursor for active

pharmaceutical ingredients (APIs), herbicides, and pesticides.[1][4][5][6] This guide provides an

in-depth overview of the properties, synthesis, applications, and safety protocols associated

with 4-chlorophthalic anhydride.

Properties of 4-Chlorophthalic Anhydride
The physical, chemical, and toxicological properties of 4-chlorophthalic anhydride are

summarized below.

Chemical and Physical Properties
This table summarizes the key chemical and physical data for 4-chlorophthalic anhydride.
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Property Value Source

CAS Number 118-45-6 [7]

Molecular Formula C₈H₃ClO₃ [2][7][8][9][10]

Molecular Weight 182.56 g/mol [2][7][8][9][10]

Appearance
White to off-white flaky solid or

white crystal powder
[3][11]

Melting Point 96-99 °C [1][4][7][11]

Boiling Point 286-299.8 °C at 760 mmHg [7][8][11]

Density 1.594 g/cm³ [8]

Flash Point 142.4 °C [8]

Vapor Pressure 0.00116 mmHg at 25 °C [8]

Solubility

Sparingly soluble in water;

dissolves in organic solvents

like acetone and benzene.[3]

Hydrolyzes in the presence of

water.[1][4]

IUPAC Name
5-chloro-2-benzofuran-1,3-

dione
[1][9]

Synonyms

5-Chloroisobenzofuran-1,3-

dione, p-Chlorophthalic

anhydride

[7][8]

Toxicological and Safety Information
The toxicological properties of 4-chlorophthalic anhydride have not been thoroughly

investigated.[11] However, available data indicates several hazards.
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Hazard Type Description GHS Classification Source

Skin

Corrosion/Irritation
Causes skin irritation. Skin Irrit. 2 [9]

Eye Damage/Irritation
Causes serious eye

damage/irritation.

Eye Dam. 1 / Eye Irrit.

2
[9]

Respiratory Irritation
May cause respiratory

irritation.
STOT SE 3 [9][11]

Carcinogenicity

No component is

identified as a

probable, possible, or

confirmed human

carcinogen by IARC at

levels ≥ 0.1%.

Not Classified [11]

Reproductive Toxicity No data available. - [11]

Synthesis and Purification
Several synthetic routes to 4-chlorophthalic anhydride have been developed, often aiming to

overcome challenges such as isomer separation and low yields.[12][13]

Experimental Protocols for Synthesis
Method 1: Direct Chlorination of Phthalic Anhydride

This method involves the direct chlorination of phthalic anhydride.[4][14]

Materials: Phthalic anhydride (2.1 mol, 310.8 g), water (2488 g), chlorine gas (2.1 mol, 149.1

g).[14]

Procedure:

Add phthalic anhydride and water to a reaction flask.[14]

Stir and heat the mixture to 70 °C to achieve even dispersion.[14]
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Slowly introduce chlorine gas into the system under constant stirring over 12 hours.[14]

Cool the reaction mixture to room temperature and filter.[14]

Wash the filter cake with 300 g of water.[14]

Transfer the solid to a reaction bottle and perform vacuum dehydration for 12 hours to

yield 4-chlorophthalic anhydride.[14]

Method 2: Aromatization of 4-Chlorotetrahydrophthalic Anhydride

This process involves the aromatization of a precursor molecule.[15]

Materials: 4-chlorotetrahydrophthalic anhydride (49.47 g), activated carbon (20.26 g), 1,2,4-

trichlorobenzene (200 ml).[15]

Procedure:

Combine 4-chlorotetrahydrophthalic anhydride, activated carbon, and 1,2,4-

trichlorobenzene in a 3-necked round bottom flask equipped with an air inlet, stirrer, and

condenser.[15]

Heat the flask to 230 °C with a constant flow of air for eight hours.[15]

Filter the mixture to remove the activated carbon and wash the carbon.[15]

Concentrate the filtrate under vacuum to obtain the product. This method yields

approximately 67% 4-chlorophthalic anhydride.[15]

Purification
The crude product from synthesis can be purified by rectification (distillation) to obtain high-

purity 4-chlorophthalic anhydride.[4][14]

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/synthesis/4-chlorophthalic-anhydride.htm
https://www.chemicalbook.com/synthesis/4-chlorophthalic-anhydride.htm
https://www.chemicalbook.com/synthesis/4-chlorophthalic-anhydride.htm
https://www.benchchem.com/product/b086697?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-chlorophthalic-anhydride.htm
https://prepchem.com/4-chlorophthalic-anhydride/
https://prepchem.com/4-chlorophthalic-anhydride/
https://prepchem.com/4-chlorophthalic-anhydride/
https://prepchem.com/4-chlorophthalic-anhydride/
https://prepchem.com/4-chlorophthalic-anhydride/
https://www.benchchem.com/product/b086697?utm_src=pdf-body
https://prepchem.com/4-chlorophthalic-anhydride/
https://www.benchchem.com/product/b086697?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2751645.htm
https://www.chemicalbook.com/synthesis/4-chlorophthalic-anhydride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the synthesis of 4-chlorophthalic anhydride via direct chlorination.

Analytical Characterization
Various analytical techniques are employed to confirm the identity and purity of 4-
chlorophthalic anhydride.
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Analytical Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To determine the purity of the final product, with

purities of over 98.5% being achievable.[16]

Gas Chromatography-Mass Spectrometry (GC-

MS)

To analyze reaction products and identify

components in a mixture.[9][13]

Nuclear Magnetic Resonance (NMR)

Spectroscopy
¹³C NMR is used for structural elucidation.[9]

Infrared (IR) Spectroscopy
To identify functional groups present in the

molecule.[9]

Raman Spectroscopy For structural characterization.[9]

Applications
4-Chlorophthalic anhydride is a versatile chemical intermediate with significant applications

in various industries.[2]

Polymer Synthesis: It is a key monomer for producing high-performance polyimides, which

are used in aerospace, aviation, and microelectronics due to their exceptional thermal

stability and mechanical strength.[3][4][5][17]

Pharmaceuticals: It serves as an intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[1][5][6] The related compound, 4-chlorophthalic acid, is used in

synthesizing antimicrobial agents, anti-inflammatories, and anticancer agents.[6]

Agrochemicals: The compound is used as a raw material for producing herbicides and

pesticides.[1][4][5]

Dyes and Pigments: It is also utilized in the dye and plastics industries.[18]

Application Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/publication/287078251_Pilot_study_on_synthesis_of_4-chlorophthalic_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophthalic-anhydride
https://patents.google.com/patent/US6528663B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophthalic-anhydride
https://www.benchchem.com/product/b086697?utm_src=pdf-body
https://www.scbt.com/p/4-chlorophthalic-anhydride-118-45-6
https://wap.guidechem.com/encyclopedia/4-chlorophthalic-anhydride-dic2482.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2751645.htm
https://chemdad.com/index.php?c=article&id=53988
https://www.nbinno.com/article/other-organic-chemicals/innovating-4-chlorophthalic-anhydride-specialty-chemicals-hn
https://en.wikipedia.org/wiki/4-Chlorophthalic_anhydride
https://chemdad.com/index.php?c=article&id=53988
https://en.zcpc.net/News_details_1/1926856009161547776.html
https://en.zcpc.net/News_details_1/1926856009161547776.html
https://en.wikipedia.org/wiki/4-Chlorophthalic_anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2751645.htm
https://chemdad.com/index.php?c=article&id=53988
https://www.dissertationtopic.net/doc/1401355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Polymers

Pharmaceuticals

Agrochemicals

4-Chlorophthalic
Anhydride

Polyimides

Monomer

Active Pharmaceutical
Ingredients (APIs)

Intermediate

Pesticides & Herbicides

Intermediate

Aerospace Components

Microelectronics

Click to download full resolution via product page

Caption: Role of 4-chlorophthalic anhydride as a key intermediate in various industries.

Safety and Handling
Proper safety precautions are essential when handling 4-chlorophthalic anhydride.
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Safety Aspect Recommendation Source

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.[3][11][19] Use a

particle respirator (P95 or P1)

for nuisance exposures or

higher-level respirators

(OV/AG/P99 or ABEK-P2) for

higher protection.[11]

Handling

Use in a well-ventilated area or

under a hood.[3][11][20] Avoid

dust formation and breathing

dust, vapors, mist, or gas.[11]

[19] Wash hands thoroughly

after handling.[11][20]

Storage

Store in a well-ventilated, dry

place in a tightly closed

container.[3][20] It is moisture-

sensitive.[20][21]

First Aid: Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.[11]

First Aid: Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[11]

First Aid: Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[11]

First Aid: Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.[11]
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Fire Fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[11] Wear

self-contained breathing

apparatus.[19][21]

Spill Response

Evacuate personnel to safe

areas.[11] Sweep up and

shovel without creating dust.

Keep in suitable, closed

containers for disposal.[11]

Disposal

Dispose of surplus and non-

recyclable solutions to a

licensed disposal company.[11]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, and water.

[19][21][22]

Conclusion
4-Chlorophthalic anhydride (CAS 118-45-6) is a chemical of significant industrial importance.

Its role as a fundamental building block, particularly in the synthesis of robust polyimide

polymers, underscores its value in advanced materials science. Furthermore, its application as

an intermediate in the pharmaceutical and agrochemical sectors highlights its versatility. A

thorough understanding of its chemical properties, synthetic methodologies, and stringent

adherence to safety protocols is paramount for researchers and professionals working with this

compound, enabling both innovation and safe practice in its diverse applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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